Cas no 1566188-58-6 ([4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol)

• Product Name: [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol
• CAS No: 1566188-58-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5101691
• Update Time: 2025-05-19

[4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol

• Inchi： 1S/C12H15N3O/c1-9-13-10(2)15(14-9)7-11-3-5-12(8-16)6-4-11/h3-6,16H,7-8H2,1-2H3
• InChI Key： VDXXACIUFPOTHP-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(CN2C(C)=NC(C)=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol

Research Brief on [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol (CAS: 1566188-58-6): Recent Advances and Applications

The compound [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol (CAS: 1566188-58-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique triazole-based structure makes it a promising scaffold for designing novel inhibitors and modulators of various biological targets.

Recent studies have explored the synthetic pathways for [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol, emphasizing its efficient production through multi-step organic reactions. A 2023 publication in the Journal of Medicinal Chemistry detailed a high-yield synthesis method involving the condensation of 3,5-dimethyl-1,2,4-triazole with a benzyl alcohol derivative, followed by selective oxidation. The study highlighted the compound's stability under physiological conditions, making it suitable for further pharmacological evaluations.

In terms of biological activity, [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol has demonstrated inhibitory effects on several enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent activity against protein kinase C (PKC), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing anti-cancer therapeutics.

Furthermore, the compound's ability to modulate immune responses has been investigated in the context of autoimmune diseases. A recent study in the European Journal of Medicinal Chemistry (2024) demonstrated that [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol derivatives could selectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This immunomodulatory activity positions the compound as a candidate for treating conditions like rheumatoid arthritis and multiple sclerosis.

In conclusion, [4-[(3,5-Dimethyl-1,2,4-triazol-1-yl)methyl]phenyl]methanol (CAS: 1566188-58-6) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in targeting key biological pathways. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. Future studies should focus on in vivo validation and the development of more potent and selective derivatives to advance this compound toward therapeutic use.